Cas no 477698-15-0 (1-methyl-3-phenoxy-1H-pyrazol-4-amine)

1-Methyl-3-phenoxy-1H-pyrazol-4-amine is a pyrazole derivative with a molecular structure featuring a phenoxy substituent at the 3-position and an amine group at the 4-position. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. Its structural framework allows for further functionalization, making it valuable in the development of biologically active molecules. The presence of both amine and phenoxy groups enhances its reactivity, enabling applications in heterocyclic chemistry and drug discovery. The compound exhibits stability under standard conditions, facilitating handling and storage in laboratory settings. Its synthetic utility and modularity make it a useful building block for specialized chemical research.

1-methyl-3-phenoxy-1H-pyrazol-4-amine structure

477698-15-0 structure

Product Name:1-methyl-3-phenoxy-1H-pyrazol-4-amine

CAS No:477698-15-0

MF:C₁₀H₁₁N₃O

MW:189.213841676712

MDL:MFCD24540452

CID:3231014

PubChem ID:66509590

Update Time:2025-05-27

1-methyl-3-phenoxy-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1H-PYRAZOL-4-AMINE, 1-METHYL-3-PHENOXY-
- 1-methyl-3-phenoxy-1H-pyrazol-4-amine
- 477698-15-0
- STL415194
- AKOS015921263
- EN300-232842
- MDL： MFCD24540452
- Inchi： 1S/C10H11N3O/c1-13-7-9(11)10(12-13)14-8-5-3-2-4-6-8/h2-7H,11H2,1H3
- InChI Key： KKVKJAZTCOYHJI-UHFFFAOYSA-N
- SMILES： N1(C)C=C(N)C(OC2=CC=CC=C2)=N1

Computed Properties

Exact Mass: 189.090211983Da
Monoisotopic Mass: 189.090211983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 53.1Å²

1-methyl-3-phenoxy-1H-pyrazol-4-amine Pricemore >>

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Enamine	EN300-232842-0.05g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-232842-0.1g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-232842-0.25g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-232842-0.5g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0	95%	0.5g	$699.0	2024-06-19
Enamine	EN300-232842-1.0g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0	95%	1.0g	$728.0	2024-06-19
Enamine	EN300-232842-2.5g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0	95%	2.5g	$1428.0	2024-06-19
Enamine	EN300-232842-5.0g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0	95%	5.0g	$2110.0	2024-06-19
Enamine	EN300-232842-10.0g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0	95%	10.0g	$3131.0	2024-06-19
Enamine	EN300-232842-1g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0		1g	$728.0	2023-09-15
Enamine	EN300-232842-5g	1-methyl-3-phenoxy-1H-pyrazol-4-amine	477698-15-0		5g	$2110.0	2023-09-15